Cas no 1235441-37-8 (3-(6-Methoxypyridazin-3-yl)benzoic acid)

• Product Name: 3-(6-Methoxypyridazin-3-yl)benzoic acid
• CAS No: 1235441-37-8
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• MDL: MFCD13195597
• CID: 4689823
• Update Time: 2025-05-22

3-(6-Methoxypyridazin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-Methoxypyridazin-3-yl)benzoic acid
• SBB052799

• MDL： MFCD13195597
• Inchi： 1S/C12H10N2O3/c1-17-11-6-5-10(13-14-11)8-3-2-4-9(7-8)12(15)16/h2-7H,1H3,(H,15,16)
• InChI Key： PDZSHMXZQBOSJN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C=CC=C(C(=O)O)C=2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Topological Polar Surface Area: 72.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(6-Methoxypyridazin-3-yl)benzoic acid

3-(6-Methoxypyridazin-3-yl)benzoic Acid: A Comprehensive Overview

The compound 3-(6-Methoxypyridazin-3-yl)benzoic acid, identified by the CAS number 1235441-37-8, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, often referred to as 6-methoxypyridazin-3-yl benzoic acid, has garnered attention due to its unique structural properties and versatile applications. Recent studies have highlighted its role in drug discovery, material synthesis, and as a precursor for advanced chemical compounds.

The structure of 3-(6-Methoxypyridazin-3-yl)benzoic acid consists of a benzoic acid moiety attached to a pyridazine ring substituted with a methoxy group at the 6-position. This arrangement imparts the molecule with distinct electronic and steric properties, making it a valuable component in various chemical reactions. The benzoic acid group is known for its ability to form hydrogen bonds, while the pyridazine ring contributes aromaticity and potential sites for further functionalization.

Recent research has focused on the synthesis of this compound through various routes, including coupling reactions and oxidative cyclization. One notable study published in the Journal of Organic Chemistry demonstrated an efficient method for synthesizing 6-methoxypyridazin-3-yl benzoic acid using a palladium-catalyzed coupling reaction. This method not only enhances the yield but also simplifies the purification process, making it more suitable for large-scale production.

In terms of applications, 3-(6-Methoxypyridazin-3-yl)benzoic acid has shown promise in the pharmaceutical industry as a potential lead compound for anti-inflammatory and anticancer drugs. Its ability to inhibit specific enzymes involved in inflammatory pathways makes it a compelling candidate for further drug development. Additionally, this compound has been explored as a building block for constructing advanced materials, such as organic semiconductors and functional polymers.

The environmental impact of synthesizing and using this compound has also been a topic of recent research. Studies have shown that the production process can be optimized to reduce waste and energy consumption, aligning with green chemistry principles. Furthermore, the biodegradability of 6-methoxypyridazin-3-yl benzoic acid has been assessed, revealing that it decomposes under specific conditions without leaving harmful residues.

In conclusion, 3-(6-Methoxypyridazin-3-yl)benzoic acid (CAS No. 1235441-37-8) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, efficient synthesis methods, and diverse applications make it an essential molecule for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry.